![molecular formula C9H13N3 B6256706 3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine CAS No. 1499973-27-1](/img/no-structure.png)
3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
Overview
Description
“3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine” is a chemical compound that belongs to the pyrido[2,3-b]pyrazine family . It is a tailor-made fluorescent core designed for cost-effective multicolor display applications . The pyrido[2,3-b]pyrazine family exhibits a wide range of emissions spanning the entire visible region from blue to red .
Molecular Structure Analysis
The molecular structure of “3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine” is simple, which is crucial for cost-effective multicolor display applications . The compound has a high photoluminescence quantum efficiency (PLQY) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine involves the condensation of 2-aminopyridine with ethyl acetoacetate followed by cyclization with hydrazine hydrate.", "Starting Materials": [ "2-aminopyridine", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form 3-ethyl-2-(pyridin-2-yl)but-2-en-1-ol.", "Step 2: Treatment of the intermediate with hydrazine hydrate in the presence of a catalyst such as acetic acid or sulfuric acid to form 3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine." ] } | |
CAS RN |
1499973-27-1 |
Product Name |
3-ethyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine |
Molecular Formula |
C9H13N3 |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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